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Compound of Interest

Compound Name: BMY 7378

Cat. No.: B1662572 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for BMY 7378, a notable azapirone compound. While a specific Safety

Data Sheet (SDS) with detailed disposal instructions for BMY 7378 is not publicly available, this

guide synthesizes general best practices for the disposal of pharmaceutical research

compounds, in line with regulatory guidelines.

Understanding BMY 7378:
BMY 7378 is a partial agonist of the 5-HT1A serotonin receptor and a selective antagonist of

the α1D-adrenoceptor.[1][2][3][4][5][6][7] It is primarily used for research purposes to

investigate the roles of these receptors in various physiological processes.

Chemical and Physical Properties:
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Property Value

Molecular Formula C22H31N3O3

Molecular Weight 385.50 g/mol (free base)

CAS Number
21102-94-3 (free base), 21102-95-4

(dihydrochloride)[1][2][3][8]

Appearance Solid, white in color[4]

Solubility Soluble in DMSO and water (>5 mg/mL)[4][5]

Personal Protective Equipment (PPE) When
Handling BMY 7378:
Before proceeding with any disposal procedures, ensure that the appropriate Personal

Protective Equipment is worn to minimize exposure and ensure safety.

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Respiratory Protection: A dust mask (type N95 or equivalent) is recommended, especially

when handling the solid form to avoid inhalation.[4]

Lab Coat: A standard laboratory coat should be worn.

Step-by-Step Disposal Procedures:
The following procedures are based on general guidelines for the disposal of non-controlled

research pharmaceuticals. Always consult with your institution's Environmental Health and

Safety (EHS) department for specific protocols and to ensure compliance with local, state, and

federal regulations.

Step 1: Deactivation of BMY 7378

For small quantities of unused BMY 7378, the primary goal is to render the compound non-

recoverable. This can be achieved by mixing it with an inert and undesirable substance.
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Remove from Original Container: Carefully transfer the BMY 7378 from its original

packaging.

Mix with an Inert Substance: In a sealable plastic bag or a designated waste container, mix

the BMY 7378 (in its solid or liquid form) with an unappealing substance such as:

Used coffee grounds

Cat litter

Dirt or sand

Do Not Crush: Avoid crushing tablets or capsules to prevent aerosolization of the compound.

[9][10]

Step 2: Final Disposal

Once the BMY 7378 has been deactivated, it can be disposed of in the regular trash, provided

it is not classified as hazardous waste by your local regulations.

Seal the Container: Securely seal the plastic bag or container containing the mixture.

Dispose in Trash: Place the sealed container in a municipal solid waste bin.

Remove Personal Information: If disposing of the original container, ensure all personal or

identifying information is removed or blacked out before recycling or discarding it.[9]

Alternative Disposal Method: Drug Take-Back Programs

The most environmentally sound method for disposing of unused medicines is through a drug

take-back program.[10][11] These programs ensure that the pharmaceutical waste is disposed

of in a manner that prevents environmental contamination. Contact your local pharmacy or law

enforcement agency to inquire about available take-back programs in your area.

Experimental Protocols Generating BMY 7378
Waste:
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Waste generated from experimental procedures involving BMY 7378 should be handled as

chemical waste.

Aqueous Solutions: Collect all aqueous waste containing BMY 7378 in a designated, labeled

hazardous waste container.

Contaminated Labware: Disposable labware (e.g., pipette tips, centrifuge tubes) that has

come into contact with BMY 7378 should be placed in a designated solid chemical waste

container.

Labeling: All waste containers must be clearly labeled with the contents, including the name

"BMY 7378" and any other chemicals present in the waste stream.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department.

BMY 7378 Disposal Workflow:
The following diagram illustrates the decision-making process for the proper disposal of BMY
7378.
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Start: Unused BMY 7378

Consult Institutional SDS and EHS Guidelines Waste from Experimental Use
(e.g., solutions, contaminated labware)

Is a Drug Take-Back Program Available?

Utilize Drug Take-Back Program

Yes
Deactivate BMY 7378:

- Mix with an inert substance (e.g., coffee grounds, cat litter)
- Do not crush solid forms

No

End of Disposal Process

Seal in a plastic bag or container

Dispose of in Municipal Solid Waste

Collect in a Labeled Hazardous Waste Container

Dispose through Institutional EHS Department

Click to download full resolution via product page

Caption: A workflow for the proper disposal of BMY 7378.
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Disclaimer: The information provided in this document is intended as a general guide.

Researchers and laboratory personnel must adhere to the specific disposal requirements and

regulations set forth by their institution and local authorities. If a Safety Data Sheet for BMY
7378 becomes available, its instructions should supersede the general guidance provided here.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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